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Compound of Interest

Compound Name: 3-(Acetylthio)propionic acid

Cat. No.: B017394 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-
(Acetylthio)propionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Acetylthio)propionic acid, also known as S-acetylthiopropionic acid, is a carboxylic acid

and thioester compound with significant applications in chemical synthesis and pharmaceutical

development. Its bifunctional nature, containing both a carboxyl group and a thioester, makes it

a versatile building block for the introduction of thiol functionalities in a protected form. This

guide provides a comprehensive overview of its physical and chemical properties, synthesis

and analysis protocols, and its relevance in biological systems.

Physical and Chemical Properties
The properties of 3-(Acetylthio)propionic acid are summarized in the table below. These data

are essential for its handling, storage, and application in experimental settings.
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Property Value Reference

Molecular Formula C₅H₈O₃S [1]

Molecular Weight 148.18 g/mol [1]

Appearance
White to light yellow powder or

crystal
[2]

Melting Point 48-52 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

Assay 96%

InChI
1S/C5H8O3S/c1-4(6)9-3-2-

5(7)8/h2-3H2,1H3,(H,7,8)

InChI Key
AYQXANXXZYKTDL-

UHFFFAOYSA-N

SMILES CC(=O)SCCC(O)=O

CAS Number 41345-70-4 [1]

XLogP3-AA 0.2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 4 [1]

Exact Mass 148.01941529 Da [1]

Topological Polar Surface Area 79.7 Å² [1]

Experimental Protocols
Synthesis of 3-(Arylthio)propionic Acids
A general method for the synthesis of 3-(arylthio)propionic acids involves the copper-mediated

C–S bond formation between 3-mercaptopropionic acid and nonactivated aryl iodides.[3]
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Materials:

Aryl iodide

3-Mercaptopropionic acid (3-MPA)

Copper(I) oxide (Cu₂O)

Absolute pyridine

6 M Hydrochloric acid (HCl)

Acetone

1 M Potassium bicarbonate (KHCO₃)

Charcoal

Phosphorus pentoxide (P₂O₅)

Procedure:

A mixture of 3-MPA (100 mmol), Cu₂O (50 mmol), and aryl iodide (100 mmol) in absolute

pyridine (80 mL) is heated and stirred at 120–130 °C under a nitrogen atmosphere for 6

hours.[3]

The solvent is evaporated in vacuo.[3]

6 M HCl (80 mL) is added to the residue, and the mixture is stirred for 30 minutes at 90 °C.

[3]

The reaction mixture is cooled to room temperature, filtered, washed with water (3 x 20 mL),

and dried over concentrated H₂SO₄.[3]

The anhydrous solid material is extracted with boiling acetone (3 x 100 mL), and the

combined filtrates are evaporated under reduced pressure.[3]
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1 M KHCO₃ (120 mL) is added to the residue, and any unreacted aryl iodide is removed by

steam distillation.[3]

Charcoal is added to the remaining solution, and the mixture is stirred for 5 minutes.[3]

The filtered solution is acidified with 6 M HCl to a pH of 1.[3]

The precipitate is filtered, washed with water (20 mL), and dried over P₂O₅ to yield the 3-

(arylthio)propionic acid.[3]
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General Synthesis of 3-(Arylthio)propionic Acids

Aryl Iodide + 3-Mercaptopropionic Acid

Cu₂O, Pyridine
120-130 °C, 6h

Reaction

Crude Product Mixture

1. Evaporation
2. HCl treatment

3. Filtration & Drying

Workup

Dried Crude Product

1. Acetone Extraction
2. Evaporation

Purification

Purified Product Mixture

1. KHCO₃, Steam Distillation
2. Charcoal Treatment
3. Acidification (HCl)

Final Purification

Pure 3-(Arylthio)propionic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(arylthio)propionic acids.
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Analysis by High-Performance Liquid Chromatography
(HPLC)
A sensitive method for the determination of the related compound, 3-mercaptopropionic acid

(3-MPA), involves pre-column derivatization with monobromobimane (MBB) followed by HPLC

with fluorescence detection.[4] This method can be adapted for the analysis of other thiols.

Materials:

Monobromobimane (MBB) derivatizing agent

Tris-HCl buffer

HPLC system with a fluorescence detector

Methanol

HPLC grade water

Acetic acid

Procedure:

Derivatization: The sample containing 3-MPA is mixed with a solution of MBB in a Tris-HCl

buffer. The reaction is allowed to proceed to completion to form a stable, fluorescent

derivative.[4]

Chromatographic Separation: The derivatized sample is injected into the HPLC system.

Separation is typically achieved on a C18 column with a gradient elution using a mobile

phase consisting of methanol, water, and a small amount of acetic acid.[5]

Detection: The fluorescent 3-MPA derivative is detected by a fluorescence detector.[4]

Quantification: The concentration of 3-MPA in the original sample is determined by

comparing the peak area of the derivative to a calibration curve prepared from known

concentrations of 3-MPA standards.[4] The detection limit for 3-MPA using this method is 4.3

nmol L⁻¹.[4]
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HPLC Analysis of 3-Mercaptopropionic Acid

Aqueous Sample
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Caption: Workflow for the HPLC analysis of 3-mercaptopropionic acid.

Biological Significance and Signaling Pathways
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While 3-(acetylthio)propionic acid is primarily a synthetic intermediate, its core structure,

propionic acid, is a short-chain fatty acid (SCFA) with significant biological roles. SCFAs are

produced by the gut microbiota through the fermentation of dietary fiber.[6] Propionic acid,

along with acetate and butyrate, plays a crucial role in host physiology.[6][7]

Propionic acid can influence host metabolism and immune function through various

mechanisms, including acting as a signaling molecule.[6] It is known to interact with G-protein

coupled receptors (GPCRs), specifically GPR41 and GPR43.[6] Activation of these receptors

can trigger downstream signaling cascades that modulate physiological processes. For

instance, propionic acid has been shown to lower fatty acid levels in the liver and plasma,

reduce food intake, and exert immunosuppressive effects.[6]

The related compound, 3-mercaptopropionic acid, is an inhibitor of glutamate decarboxylase,

an enzyme responsible for the synthesis of the neurotransmitter GABA. This inhibition can lead

to a decrease in GABA concentration in the brain, which can induce convulsions. Furthermore,

3-(methylthio)propionic acid, an intermediate in methionine metabolism, has demonstrated

antifungal properties.[8]
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Signaling Pathway of Propionic Acid
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Caption: Role of propionic acid as a signaling molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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